Cas no 1956324-16-5 (Benzenamine, 2-bromo-4-(1,1-dimethylpropyl)-)

• Product Name: Benzenamine, 2-bromo-4-(1,1-dimethylpropyl)-
• CAS No: 1956324-16-5
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• MDL: MFCD00031417
• CID: 5153295
• Update Time: 2025-06-08

Benzenamine, 2-bromo-4-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-bromo-4-(1,1-dimethylpropyl)-

• MDL： MFCD00031417
• Inchi： 1S/C11H16BrN/c1-4-11(2,3)8-5-6-10(13)9(12)7-8/h5-7H,4,13H2,1-3H3
• InChI Key： XSBKTFFXRDJOTP-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C(C)(C)CC)C=C1Br

Additional information on Benzenamine, 2-bromo-4-(1,1-dimethylpropyl)-

Benzenamine, 2-bromo-4-(1,1-dimethylpropyl): A Comprehensive Overview

Benzenamine, 2-bromo-4-(1,1-dimethylpropyl) (CAS No. 1956324-16-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and chemical properties, plays a crucial role in the synthesis of various pharmacologically active molecules. Its molecular structure, featuring a bromine substituent at the 2-position and a tertiary butyl group at the 4-position of the benzene ring, imparts distinct reactivity and functionality that make it a valuable intermediate in drug development.

The significance of Benzenamine, 2-bromo-4-(1,1-dimethylpropyl) lies in its versatility as a building block for more complex molecules. In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The bromine atom in this compound allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in the synthesis of heterocyclic compounds and biaryl structures. These reactions are pivotal in constructing intricate molecular frameworks that mimic natural products and exhibit potent biological activity.

One of the most compelling applications of Benzenamine, 2-bromo-4-(1,1-dimethylpropyl) is in the development of small-molecule inhibitors for enzymes involved in cancer metabolism. Recent studies have highlighted the importance of targeting enzymes such as tyrosine kinases and poly(ADP-ribose) polymerases (PARPs) to disrupt tumor cell proliferation and survival. The compound’s structural features make it an ideal candidate for designing inhibitors with high selectivity and affinity. For instance, modifications at the 2- and 4-positions can fine-tune the interaction with the target enzyme’s active site, leading to the discovery of novel anticancer agents.

In addition to its role in anticancer drug development, Benzenamine, 2-bromo-4-(1,1-dimethylpropyl) has shown promise in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including rheumatoid arthritis and inflammatory bowel disease. Researchers have been exploring the use of brominated aromatic compounds as modulators of inflammatory pathways. The compound’s ability to inhibit key pro-inflammatory cytokines and enzymes has been demonstrated in preclinical studies. These findings suggest that derivatives of this compound could serve as lead compounds for new anti-inflammatory therapies.

The synthesis of Benzenamine, 2-bromo-4-(1,1-dimethylpropyl) involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of an appropriate precursor followed by alkylation with isobutylene under acidic conditions. This methodological approach underscores the compound’s importance as a synthetic intermediate. Advances in catalytic systems have further refined these synthetic routes, enabling higher yields and improved purity levels. Such improvements are crucial for pharmaceutical applications where impurities can significantly impact drug efficacy and safety.

The pharmacokinetic properties of derivatives of Benzenamine, 2-bromo-4-(1,1-dimethylpropyl) are also subjects of intense research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their therapeutic potential. Computational modeling techniques have been employed to predict ADME profiles based on molecular structure features. These models help researchers design analogs with enhanced bioavailability and reduced toxicity. Such efforts are critical for translating promising laboratory findings into viable clinical candidates.

In conclusion, Benzenamine, 2-bromo-4-(1,1-dimethylpropyl) (CAS No. 1956324-16-5) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. The ongoing research into its derivatives underscores its potential as a cornerstone in drug discovery efforts aimed at addressing unmet medical needs.